Cas no 149989-78-6 (2-((4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methyl)benzonitrile)

2-((4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methyl)benzonitrile structure

149989-78-6 structure

Product Name:2-((4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methyl)benzonitrile

CAS No:149989-78-6

MF:C₁₄H₁₈BNO₂

MW:243.109223842621

CID:1025653

PubChem ID:70701145

Update Time:2025-04-20

2-((4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-((4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methyl)benzonitrile
- 2-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]benzonitrile
- 2-NCC6H4CH2B(OCMe2)2
- AK-78378
- ANW-71546
- CTK8C4310
- KB-219935
- DTXSID10743916
- MFCD18383377
- DB-337421
- SY391386
- 149989-78-6
- (2-Cyanobenzyl)boronic Acid Pinacol Ester
- Inchi： 1S/C14H18BNO2/c1-13(2)14(3,4)18-15(17-13)9-11-7-5-6-8-12(11)10-16/h5-8H,9H2,1-4H3
- InChI Key： UWQPGDOYKZWAFZ-UHFFFAOYSA-N
- SMILES： O1B(CC2C=CC=CC=2C#N)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 243.1430590g/mol
Monoisotopic Mass: 243.1430590g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 342
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.2Å²

2-((4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methyl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM135160-1g	2-((4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methyl)benzonitrile	149989-78-6	95 %	1g	$339	2021-08-05
Alichem	A019098423-1g	2-((4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methyl)benzonitrile	149989-78-6	95%	1g	355.24 USD	2021-06-17
Chemenu	CM135160-1g	2-((4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methyl)benzonitrile	149989-78-6	95%+	1g	$339	2023-01-09
Crysdot LLC	CD12139746-1g	2-((4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methyl)benzonitrile	149989-78-6	95+%	1g	$407	2024-07-23

2-((4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methyl)benzonitrile Related Literature

1. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565

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